Cas no 1449117-63-8 (1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride)

• Product Name: 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride
• CAS No: 1449117-63-8
• MF: C₈H₁₆ClFN₂
• MW: 194.677444458008
• MDL: MFCD25460336
• CID: 2092592
• PubChem ID: 75464903
• Update Time: 2025-06-12

1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride
• SB51400
• CS2898
• AKOS024464265
• 1449117-63-8
• 1-(azetidin-3-yl)-4-fluoropiperidinehydrochloride
• 1-(Azetidin-3-yl)-4-fluoropiperidine HCl
• 1-(azetidin-3-yl)-4-fluoropiperidine;hydrochloride

• MDL： MFCD25460336
• Inchi： 1S/C8H15FN2.ClH/c9-7-1-3-11(4-2-7)8-5-10-6-8;/h7-8,10H,1-6H2;1H
• InChI Key： HSMGMZSSEHOJGA-UHFFFAOYSA-N
• SMILES： Cl.FC1CCN(CC1)C1CNC1

Computed Properties

• Exact Mass: 194.0986044g/mol
• Monoisotopic Mass: 194.0986044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride

1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride: A Comprehensive Overview

1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride (CAS No. 1449117-63-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride.

The chemical structure of 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride is composed of a piperidine ring substituted with a fluorine atom at the 4-position and an azetidine moiety at the 1-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug development. The fluorine substitution enhances the lipophilicity and metabolic stability of the compound, while the azetidine ring provides structural rigidity and conformational constraints that can influence receptor binding and pharmacological activity.

Synthesis of 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride typically involves multi-step procedures that ensure high yields and purity. One common approach is to start with 4-fluoropiperidine, which can be synthesized via the reaction of 4-fluoropyridine with a suitable reducing agent such as diisobutylaluminum hydride (DIBAL-H). The resulting 4-fluoropiperidine can then be coupled with an azetidine derivative using a coupling reagent like 1,1'-carbonyldiimidazole (CDI) or N,N'-dicyclohexylcarbodiimide (DCC). The final step involves the conversion to the hydrochloride salt by treating the free base with hydrogen chloride gas or a concentrated HCl solution.

In terms of biological activity, 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride has been extensively studied for its potential as a modulator of various neurotransmitter systems. Recent research has shown that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety. Additionally, studies have demonstrated that 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride can act as a selective antagonist at certain dopamine receptors, which may have implications for treating conditions like schizophrenia and Parkinson's disease.

The pharmacokinetic properties of 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride have also been investigated in preclinical models. Data from animal studies indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, preliminary toxicity studies have shown that 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride exhibits low toxicity at therapeutic doses, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic profiles consistent with preclinical data. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 1-(Azetidin-3-yl)-4-fluoropiperidine hydrochloride (CAS No. 1449117-63-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating mood disorders, schizophrenia, and Parkinson's disease make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of neurological disorders.